Cas no 1344306-39-3 (ethyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate)

• Product Name: ethyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate
• CAS No: 1344306-39-3
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• MDL: MFCD17276496
• CID: 5607061
• PubChem ID: 63023839
• Update Time: 2025-10-30

ethyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-carboxylic acid, 8-amino-2,3-dihydro-, ethyl ester
• Ethyl 8-amino-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate
• CS-0289367
• AKOS012322927
• EN300-841285
• ethyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate
• 1344306-39-3

• MDL： MFCD17276496
• Inchi： 1S/C11H13NO4/c1-2-14-11(13)7-5-8(12)10-9(6-7)15-3-4-16-10/h5-6H,2-4,12H2,1H3
• InChI Key： KJTYLJVOZJLADV-UHFFFAOYSA-N
• SMILES： O1C2=C(N)C=C(C(OCC)=O)C=C2OCC1

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 380.7±42.0 °C(Predicted)
• pka: 2.96±0.20(Predicted)

Additional information on ethyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate

Comprehensive Overview of Ethyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate (CAS No. 1344306-39-3)

Ethyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate (CAS No. 1344306-39-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its benzodioxine core and ethyl carboxylate functional group, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features make it a valuable building block in medicinal chemistry, particularly in the development of novel therapeutic agents targeting neurological and cardiovascular diseases.

The growing interest in benzodioxine derivatives stems from their diverse pharmacological properties. Researchers are increasingly exploring compounds like ethyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate for their potential applications in drug discovery. Recent studies highlight its role in modulating specific biological pathways, making it a subject of intense investigation in academic and industrial laboratories. The compound's CAS number 1344306-39-3 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the most discussed topics in the context of ethyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate is its synthetic versatility. The compound's amino and carboxylate groups provide multiple sites for chemical modification, enabling the creation of a wide range of derivatives. This flexibility is particularly appealing to chemists working on structure-activity relationship (SAR) studies, where small structural changes can lead to significant differences in biological activity. The demand for such customizable intermediates is rising, driven by the need for innovative drug candidates.

In addition to its pharmaceutical applications, CAS 1344306-39-3 is also of interest in material science. The benzodioxine scaffold is known for its stability and electronic properties, which are advantageous in the design of organic semiconductors and optoelectronic materials. As the field of organic electronics expands, compounds like ethyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate are being evaluated for their potential in next-generation devices, such as flexible displays and solar cells.

The safety and environmental impact of ethyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate are also critical considerations. While the compound is not classified as hazardous under current regulations, proper handling and disposal practices are essential to minimize risks. Researchers and manufacturers must adhere to stringent protocols to ensure safe usage, particularly in large-scale synthesis. This aspect is increasingly important as regulatory bodies worldwide emphasize sustainable and responsible chemical practices.

Another trending topic related to CAS 1344306-39-3 is its availability and sourcing. With the global supply chain for fine chemicals becoming more complex, ensuring the consistent quality and purity of ethyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate is a priority for buyers. Suppliers are now offering detailed analytical data, including HPLC and NMR spectra, to meet the stringent requirements of pharmaceutical and research clients. This transparency is crucial for building trust and facilitating collaborations across the scientific community.

Looking ahead, the future of ethyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate appears promising. Advances in synthetic methodologies and computational modeling are expected to further unlock its potential. For instance, machine learning algorithms are being employed to predict the properties and reactivity of benzodioxine derivatives, accelerating the discovery of new applications. Such innovations are likely to drive sustained interest in this compound and its analogs.

In summary, ethyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate (CAS No. 1344306-39-3) is a multifaceted compound with significant implications for drug development and material science. Its structural features, combined with its synthetic adaptability, make it a valuable asset in modern chemistry. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is set to grow. For those seeking high-quality benzodioxine-based intermediates, this compound represents a compelling choice.